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Compound of Interest

Compound Name: 1,2-Dibromo-3,3-dimethylbutane

Cat. No.: B1595081 Get Quote

Technical Support Center: 1,2-Dibromo-3,3-
dimethylbutane
This technical support guide provides essential safety information, handling procedures, and

troubleshooting advice for researchers, scientists, and drug development professionals working

with 1,2-Dibromo-3,3-dimethylbutane (CAS No. 640-21-1).

Safety Data Sheet (SDS) Summary
Below is a summary of the key safety and property information for 1,2-Dibromo-3,3-
dimethylbutane.

Property Value Source

Molecular Formula C6H12Br2 [1][2]

Molecular Weight 243.97 g/mol [1][2]

Appearance Colorless liquid [3]

Boiling Point 73 °C @ 3 mm Hg [1][4][5]

Density 1.61 g/mL at 25 °C [4][5]

Refractive Index n20/D 1.5053 [4][5]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[2]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation[2]

Troubleshooting Guide & FAQs
This section addresses specific issues that users might encounter during their experiments with

1,2-Dibromo-3,3-dimethylbutane.

Q1: My reaction involving 1,2-Dibromo-3,3-dimethylbutane is turning dark, is this normal?

A1: Discoloration can indicate decomposition or side reactions. 1,2-Dibromo-3,3-
dimethylbutane can be sensitive to light and air, which may cause it to degrade over time,

releasing bromine and leading to a yellowish or brownish color. Consider the following:

Purity of Reagents: Ensure the purity of your starting material and solvents.

Inert Atmosphere: If the reaction is sensitive to oxidation, conduct it under an inert

atmosphere (e.g., nitrogen or argon).

Temperature Control: Exothermic reactions can lead to decomposition. Ensure proper

temperature control of your reaction vessel.

Q2: I observe low yield in my substitution reaction with 1,2-Dibromo-3,3-dimethylbutane.

What could be the cause?

A2: Low yields can be attributed to several factors:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromo-3_3-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromo-3_3-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromo-3_3-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromo-3_3-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromo-3_3-dimethylbutane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromo-3_3-dimethylbutane
https://www.benchchem.com/product/b1595081?utm_src=pdf-body
https://www.benchchem.com/product/b1595081?utm_src=pdf-body
https://www.benchchem.com/product/b1595081?utm_src=pdf-body
https://www.benchchem.com/product/b1595081?utm_src=pdf-body
https://www.benchchem.com/product/b1595081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Steric Hindrance: The bulky tert-butyl group in 1,2-Dibromo-3,3-dimethylbutane can

sterically hinder the approach of nucleophiles, slowing down the reaction rate. Consider

using a stronger nucleophile or more forcing reaction conditions (e.g., higher temperature,

longer reaction time), but be mindful of potential side reactions like elimination.

Elimination Side Reactions: The presence of a strong base can promote the elimination of

HBr to form an alkene, competing with the desired substitution reaction. Carefully select your

base and reaction conditions to favor substitution.

Reagent Purity: Impurities in the 1,2-Dibromo-3,3-dimethylbutane or other reagents can

interfere with the reaction.

Q3: What are the best practices for storing 1,2-Dibromo-3,3-dimethylbutane?

A3: To ensure the stability and purity of 1,2-Dibromo-3,3-dimethylbutane, follow these

storage guidelines:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]

Protect from light to prevent degradation.

Q4: How should I properly dispose of waste containing 1,2-Dibromo-3,3-dimethylbutane?

A4: Waste containing this chemical should be treated as hazardous.

Collect waste in a suitable, closed container labeled for disposal.[6]

Dispose of the contents and container at an approved waste disposal plant in accordance

with local, state, and federal regulations.[1]

Do not let the chemical enter drains or the environment.[6]

Experimental Protocols
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Representative Experimental Workflow: Nucleophilic
Substitution
This protocol describes a general procedure for a nucleophilic substitution reaction using 1,2-
Dibromo-3,3-dimethylbutane as an alkylating agent.

Objective: To synthesize a new compound via nucleophilic attack on 1,2-Dibromo-3,3-
dimethylbutane.

Materials:

1,2-Dibromo-3,3-dimethylbutane

Nucleophile (e.g., sodium azide, sodium cyanide)

Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

Set up the reaction apparatus under an inert atmosphere.

In a round-bottom flask, dissolve the nucleophile in the anhydrous solvent.

Slowly add a solution of 1,2-Dibromo-3,3-dimethylbutane in the same solvent to the flask

at room temperature with stirring.

Heat the reaction mixture to the desired temperature and monitor the reaction progress using

an appropriate technique (e.g., TLC, GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by adding water or an appropriate aqueous solution.
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Extract the product with a suitable organic solvent.

Wash the organic layer, dry it over an anhydrous salt (e.g., MgSO4), and concentrate it

under reduced pressure.

Purify the crude product using techniques such as column chromatography or distillation.

Visualizations
Experimental Workflow Diagram
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Caption: A typical experimental workflow for a nucleophilic substitution reaction.

Spill Response Logic Diagram
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Caption: Decision-making workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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